Cas no 2172549-08-3 (5-cyclopropyl-1-(2,2-difluoroethyl)-1H-1,2,3-triazol-4-ylmethanamine)

• Product Name: 5-cyclopropyl-1-(2,2-difluoroethyl)-1H-1,2,3-triazol-4-ylmethanamine
• CAS No: 2172549-08-3
• MF: C₈H₁₂F₂N₄
• MW: 202.204487800598
• CID: 6000510
• PubChem ID: 165854480
• Update Time: 2025-05-23

5-cyclopropyl-1-(2,2-difluoroethyl)-1H-1,2,3-triazol-4-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 5-cyclopropyl-1-(2,2-difluoroethyl)-1H-1,2,3-triazol-4-ylmethanamine
• EN300-1595779
• [5-cyclopropyl-1-(2,2-difluoroethyl)-1H-1,2,3-triazol-4-yl]methanamine
• 2172549-08-3

• Inchi： 1S/C8H12F2N4/c9-7(10)4-14-8(5-1-2-5)6(3-11)12-13-14/h5,7H,1-4,11H2
• InChI Key： WOMWMLGKOBBZCJ-UHFFFAOYSA-N
• SMILES： FC(CN1C(=C(CN)N=N1)C1CC1)F

Computed Properties

• Exact Mass: 202.10300272g/mol
• Monoisotopic Mass: 202.10300272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 56.7Ų

Additional information on 5-cyclopropyl-1-(2,2-difluoroethyl)-1H-1,2,3-triazol-4-ylmethanamine

5-Cyclopropyl-1-(2,2-Difluoroethyl)-1H-1,2,3-Triazol-4-Ylmethanamine: A Comprehensive Overview

5-Cyclopropyl-1-(2,2-difluoroethyl)-1H-1,2,3-triazol-4-ylmethanamine (CAS No. 2172549-08-3) is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a cyclopropyl group, a difluoroethyl substituent, and a triazole ring. The combination of these structural elements makes it a versatile molecule with potential applications in drug discovery and material science.

The synthesis of 5-cyclopropyl-1-(2,2-difluoroethyl)-1H-1,2,3-triazol-4-ylmethanamine involves a series of carefully designed reactions that highlight the principles of modern organic chemistry. Recent advancements in catalytic methods and stereochemical control have enabled the efficient production of this compound with high purity and yield. Researchers have explored various synthetic pathways, including click chemistry approaches that leverage the reactivity of azides and alkynes to form the triazole ring. These methods not only enhance the scalability of the synthesis but also pave the way for further modifications to tailor the compound's properties for specific applications.

One of the most promising aspects of 5-cyclopropyl-1-(2,2-difluoroethyl)-1H-1,2,3-triazol-4-ylmethanamine is its potential as a building block in drug design. The triazole ring is known for its ability to act as a bioisostere in medicinal chemistry, offering opportunities to modulate pharmacokinetic properties such as solubility and bioavailability. Recent studies have demonstrated that this compound can serve as a scaffold for constructing bioactive molecules with enhanced affinity for specific biological targets. For instance, researchers have successfully incorporated this compound into lead compounds targeting G-protein coupled receptors (GPCRs), which are implicated in various diseases including cancer and neurodegenerative disorders.

In addition to its role in drug discovery, 5-cyclopropyl-1-(2,2-difluoroethyl)-1H-1,2,3-triazol-4-ylmethanamine has shown potential in materials science. Its unique electronic properties make it a candidate for applications in organic electronics and optoelectronics. Recent research has explored its use as an electron-deficient component in donor–acceptor systems for organic photovoltaics (OPVs). The incorporation of this compound into OPV materials has been shown to improve charge separation efficiency and overall device performance.

The structural versatility of 5-cyclopropyl-1-(2,2-difluoroethyl)-1H-1,2,3-triazol-4-Ylmethanamine also extends to its ability to participate in supramolecular chemistry. Researchers have investigated its capacity to form self-assembled structures through non-covalent interactions such as hydrogen bonding and π–π stacking. These studies have revealed that the compound can serve as a modular component in the construction of complex molecular architectures with tunable physical properties.

From an environmental standpoint, 5-cyclopropyl-1-(2,2-difluoroethyl)-1H - 1 , ₂ , ₃ -triazol - 4 - ylmethanamine exhibits favorable biodegradation characteristics under controlled conditions. This makes it an attractive option for green chemistry initiatives aimed at reducing environmental impact while maintaining high performance standards.

In conclusion,5-cyclopropyl - ₁ -(₂ ,₂ -difluoro ethyl ) -₁ H -₁ ,₂ ,₃ -triazol -₄ - yl meth an amine ( CAS No . ₂₁₇₂₅₄₉ -₀₈ -₃ ) stands out as a multifaceted compound with wide-ranging applications across various scientific disciplines . Its unique structure , combined with recent advancements in synthetic methodology and application development , positions it as a valuable tool for future innovations in both academia and industry . As research continues to uncover new facets of this compound's potential , it is poised to play an increasingly important role in shaping the landscape of modern chemistry .